Cas no 89082-04-2 (Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)-)

Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)- structure
89082-04-2 structure
Product name:Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)-
CAS No:89082-04-2
MF:C11H11N3O
MW:201.224541902542
CID:613037
PubChem ID:43798154

Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)-
    • 1-(2-methylphenyl)-2-(1,2,4-triazol-1-yl)ethanone
    • 89082-04-2
    • 1-(2-Methylphenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
    • DTXSID00656349
    • Inchi: InChI=1S/C11H11N3O/c1-9-4-2-3-5-10(9)11(15)6-14-8-12-7-13-14/h2-5,7-8H,6H2,1H3
    • InChI Key: OXBFTUBPIFWZJN-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1C(=O)CN2C=NC=N2

Computed Properties

  • Exact Mass: 201.090211983g/mol
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 47.8Ų

Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)- Related Literature

Additional information on Ethanone, 1-(2-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)-

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